Cas no 1313044-12-0 (2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-one)
2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2,2,2-Trifluoro-1-(4-fluoro-3-indolyl)ethanone
- 2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-one
- Ethanone, 2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)-
-
- MDL: MFCD24307019
- Inchi: 1S/C10H5F4NO/c11-6-2-1-3-7-8(6)5(4-15-7)9(16)10(12,13)14/h1-4,15H
- InChI Key: MAKXRDHUMVJFIS-UHFFFAOYSA-N
- SMILES: C(=O)(C1C2=C(NC=1)C=CC=C2F)C(F)(F)F
2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D776989-5g |
2,2,2-Trifluoro-1-(4-fluoro-3-indolyl)ethanone |
1313044-12-0 | 95% | 5g |
$715 | 2024-07-20 | |
| Enamine | EN300-1938021-0.05g |
2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-one |
1313044-12-0 | 0.05g |
$768.0 | 2023-09-17 | ||
| Enamine | EN300-1938021-0.1g |
2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-one |
1313044-12-0 | 0.1g |
$804.0 | 2023-09-17 | ||
| Enamine | EN300-1938021-0.25g |
2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-one |
1313044-12-0 | 0.25g |
$840.0 | 2023-09-17 | ||
| Enamine | EN300-1938021-0.5g |
2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-one |
1313044-12-0 | 0.5g |
$877.0 | 2023-09-17 | ||
| Enamine | EN300-1938021-1.0g |
2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-one |
1313044-12-0 | 1g |
$1157.0 | 2023-05-24 | ||
| Enamine | EN300-1938021-2.5g |
2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-one |
1313044-12-0 | 2.5g |
$1791.0 | 2023-09-17 | ||
| Enamine | EN300-1938021-5.0g |
2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-one |
1313044-12-0 | 5g |
$3355.0 | 2023-05-24 | ||
| Enamine | EN300-1938021-10.0g |
2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-one |
1313044-12-0 | 10g |
$4974.0 | 2023-05-24 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | SY058873-5g |
2,2,2-Trifluoro-1-(4-fluoro-3-indolyl)ethanone |
1313044-12-0 | 95% | 5g |
¥4600.00 | 2023-09-15 |
2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-one Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-one
2,2,2-Trifluoro-1-(4-Fluoro-1H-Indol-3-Yl)Ethan-1-One: A Promising Compound in Medicinal Chemistry
2,2,2-Trifluoro-1-(4-Fluoro-1H-Indol-3-Yl)Ethan-1-One, with the chemical identifier CAS No. 1313044-12-0, represents a novel synthetic molecule that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of fluoroindole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The unique combination of fluorine atoms and indole ring systems in this molecule provides a promising scaffold for the development of therapeutic agents targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.
Recent advancements in synthetic organic chemistry have enabled the efficient synthesis of 2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-one through optimized multistep protocols. The incorporation of trifluoromethyl groups and fluorinated indole moieties introduces unique electronic and steric properties, which may enhance the molecule's binding affinity to specific biological targets. These structural features are critical for modulating pharmacokinetic profiles and improving drug-like properties, such as solubility, metabolic stability, and target selectivity.
Current research highlights the potential of 2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-one in the context of targeted drug delivery systems. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective interaction with kinase enzymes, particularly those involved in cell proliferation and tumor progression. The fluorinated indole ring system was found to enhance the molecule's ability to inhibit EGFR (Epidermal Growth Factor Receptor) activity, a key player in oncogenic signaling pathways.
Additionally, the fluoroindole scaffold has shown promising activity in neurodegenerative disease models. In vitro studies suggest that 2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-one may modulate tau protein aggregation, a hallmark of Alzheimer's disease. The presence of multiple fluorine atoms in this molecule is believed to influence its interaction with beta-amyloid plaques, potentially offering therapeutic benefits for neurodegenerative disorders.
From a synthetic perspective, the preparation of 2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-one involves advanced methodologies such as fluorination reactions and indole ring synthesis. The use of electrophilic fluorination techniques has allowed researchers to selectively introduce fluorine atoms into the indole ring, optimizing the molecule's biological activity. These synthetic strategies are critical for the development of fluorinated pharmaceuticals with improved therapeutic outcomes.
Recent computational studies have focused on the molecular docking and binding affinity analysis of 2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-one with various protein targets. High-resolution molecular dynamics simulations have revealed that this compound forms stable interactions with kinase domains, particularly those containing ATP-binding sites. These findings suggest its potential as a kinase inhibitor in the treatment of malignancies.
Furthermore, the fluorinated indole core has been investigated for its role in antimicrobial applications. Preliminary studies indicate that 2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-one exhibits activity against Gram-positive bacteria, likely due to its ability to disrupt bacterial cell membrane integrity. These properties make it a candidate for the development of novel antibiotics in the face of increasing antimicrobial resistance.
From a pharmacological standpoint, the fluorine-containing indole derivatives have been explored for their anti-inflammatory effects. In vivo experiments have shown that 2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-one can significantly reduce pro-inflammatory cytokine production, such as IL-6 and TNF-alpha. This property positions the molecule as a potential therapeutic agent for chronic inflammatory conditions like rheumatoid arthritis.
The fluorinated indole scaffold also shows promise in targeting neuroinflammatory pathways. Research suggests that 2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-one may modulate the activity of microglial cells, which are implicated in neuroinflammation. By inhibiting pro-inflammatory signaling pathways, this compound could offer therapeutic benefits for neurological disorders.
As the field of medicinal chemistry continues to evolve, 2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-one stands as a compelling example of how fluorinated heterocyclic compounds can be engineered to address complex medical challenges. Its unique structural features and diverse biological activities underscore the importance of fluorine-containing molecules in modern drug discovery efforts.
Further research is needed to fully elucidate the therapeutic potential of 2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-one and to optimize its pharmacological properties for clinical applications. As synthetic methods and computational tools continue to advance, this compound may play a significant role in the development of innovative treatments for a wide range of diseases.
1313044-12-0 (2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)